![molecular formula C10H10N4O2S B8669710 6-Amino-5-[(2-aminophenyl)sulfanyl]pyrimidine-2,4(1H,3H)-dione CAS No. 89721-62-0](/img/structure/B8669710.png)
6-Amino-5-[(2-aminophenyl)sulfanyl]pyrimidine-2,4(1H,3H)-dione
Cat. No. B8669710
CAS No.:
89721-62-0
M. Wt: 250.28 g/mol
InChI Key: QMDIAXSCEMQMHM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04594419
Procedure details
10.3 g of 6-amino-5-bromo-2,4(1H,3H)-pyrimidinedione, 7.0 g of potassium carbonate and 9.0 g of 2-aminothiophenol in 150 ml of ethylene glycol are heated at 170° C. under a nitrogen atmosphere for 4 hours. After filtration, the reaction mixture is poured onto 400 ml of water and decanted from the oily residue. After acidification with acetic acid, 4 g of 6-amino-5-(2-amino-phenylthio)-2,4(1H,3H)-pyrimidinedione are obtained, and are purified by recrystallization from ethanol/water.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[NH:7][C:6](=[O:8])[NH:5][C:4](=[O:9])[C:3]=1Br.C(=O)([O-])[O-].[K+].[K+].[NH2:17][C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][C:19]=1[SH:24]>C(O)CO>[NH2:1][C:2]1[NH:7][C:6](=[O:8])[NH:5][C:4](=[O:9])[C:3]=1[S:24][C:19]1[CH:20]=[CH:21][CH:22]=[CH:23][C:18]=1[NH2:17] |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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10.3 g
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Type
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reactant
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Smiles
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NC1=C(C(NC(N1)=O)=O)Br
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Name
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Quantity
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7 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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9 g
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1)S
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C(CO)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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ADDITION
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Type
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ADDITION
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Details
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the reaction mixture is poured onto 400 ml of water
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CUSTOM
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Type
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CUSTOM
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Details
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decanted from the oily residue
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=C(C(NC(N1)=O)=O)SC1=C(C=CC=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4 g | |
| YIELD: CALCULATEDPERCENTYIELD | 32% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
